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Compound of Interest

Compound Name: 2-Bromo-5-iodoanisole

Cat. No.: B1280884

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 2-Bromo-5-
iodoanisole (CAS No. 755027-18-0), a key intermediate in various synthetic applications. The
document details available and predicted spectral data, including Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS), along with the methodologies for their
acquisition.

Spectroscopic Data Summary

The following tables summarize the key spectral data for 2-Bromo-5-iodoanisole.

Table 1: *H NMR Spectral Data

Chemical Shift () Lo Coupling Constant .
Multiplicity Assignment
ppm (J) Hz
7.39 Doublet (d) 1.87 Ar-H
7.34 Doublet (d) 8.11 Ar-H
Doublet of Doublets
7.24 8.11, 1.87 Ar-H
(dd)
3.86 Singlet (s) - -OCHs
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Data acquired in DMSO-d6 at 300 MHz.[1][2]

. i 13
Chemical Shift (8) ppm Assignment
157.0 C-O
142.5 C-Br
135.8 C-H
129.8 C-H
116.3 C-l
92.8 C-H
56.7 -OCHs

Note: This data is predicted and should be confirmed by experimental analysis.

Table 3: Predicted IR SpectralData

Wavenumber (cm—?) Intensity Assignment

3050-3000 Medium Aromatic C-H Stretch
2950-2850 Medium Aliphatic C-H Stretch (-OCHs)
1580-1450 Strong Aromatic C=C Stretch
1250-1200 Strong Aryl-O Stretch (asymmetric)
1050-1000 Strong Aryl-O Stretch (symmetric)
850-750 Strong C-H Out-of-plane Bending
700-600 Medium C-Br Stretch

600-500 Medium C-I Stretch

Note: This data is predicted and should be confirmed by experimental analysis.
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Table 4: Mass Spectrometry Data
mlz lon

332 [M+20]*

Method: Electrospray lonization (ESI).[1]

Experimental Protocols
Synthesis of 2-Bromo-5-iodoanisole

2-Bromo-5-iodoanisole can be synthesized from 4-bromo-3-methoxyaniline.[1][3] The
following protocol is a representative example:

» Diazotization: 4-Bromo-3-methoxyaniline (0.50 mmol) is dissolved in concentrated
hydrochloric acid (10 mL) at 0°C. An agueous solution of sodium nitrite (0.65 mmol in 5 mL of
water) is added slowly while maintaining the temperature at 0°C. The mixture is stirred for 1
hour.

« lodination: An aqueous solution of potassium iodide (1.5 mmol in 5 mL of water) is added to
the reaction mixture. The mixture is then gradually warmed to room temperature and stirred

overnight.

o Work-up: The product is extracted with ethyl acetate. The organic phase is washed
sequentially with water and a 10% sodium thiosulfate solution.

« |solation: The organic layer is dried over anhydrous magnesium sulfate, filtered, and
concentrated to yield 2-bromo-5-iodoanisole.

NMR Spectroscopy

The *H NMR spectrum was recorded on a 300 MHz spectrometer.[1][2] A sample of 2-Bromo-
5-iodoanisole was dissolved in deuterated dimethyl sulfoxide (DMSO-d6) for the analysis.

Mass Spectrometry

The mass spectrum was obtained using Electrospray lonization (ESI), a soft ionization
technique suitable for determining the molecular weight of the compound.[1]
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Infrared Spectroscopy

A general procedure for obtaining an IR spectrum of an aromatic compound involves preparing
a sample as a thin film or a KBr pellet and analyzing it with an FTIR spectrometer.

Logical Relationship Diagram

The following diagram illustrates the synthetic pathway for 2-Bromo-5-iodoanisole.

Reactants
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Caption: Synthetic pathway of 2-Bromo-5-iodoanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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